Cas no 1427396-13-1 (2-(3-chloro-5-fluorophenoxy)ethan-1-amine)

• Product Name: 2-(3-chloro-5-fluorophenoxy)ethan-1-amine
• CAS No: 1427396-13-1
• MF: C₈H₉ClFNO
• MW: 189.614564657211
• CID: 6311766
• PubChem ID: 83697637
• Update Time: 2025-11-06

2-(3-chloro-5-fluorophenoxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-5-fluorophenoxy)ethan-1-amine
• A1-35849
• 1427396-13-1
• EN300-1967080

• Inchi： 1S/C8H9ClFNO/c9-6-3-7(10)5-8(4-6)12-2-1-11/h3-5H,1-2,11H2
• InChI Key： KDEOBZCFFODZCS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)OCCN)F

Computed Properties

• Exact Mass: 189.0356698g/mol
• Monoisotopic Mass: 189.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(3-chloro-5-fluorophenoxy)ethan-1-amine

2-(3-Chloro-5-Fluorophenoxy)ethan-1-Amine: A Comprehensive Overview

2-(3-Chloro-5-fluorophenoxy)ethan-1-amine (CAS No. 1427396-13-1) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, often referred to as CB004, has garnered attention due to its unique chemical properties and potential for further functionalization. Recent studies have highlighted its role in the development of novel bioactive molecules, making it a focal point in contemporary research.

The structure of 2-(3-chloro-5-fluorophenoxy)ethan-1-amine is characterized by a phenoxy group substituted with chlorine and fluorine atoms at the 3rd and 5th positions, respectively. This substitution pattern imparts electronic and steric effects that influence the compound's reactivity and biological activity. The ethanamine moiety further enhances its versatility, enabling the formation of amide bonds—a critical feature in drug design for improving pharmacokinetic properties.

Recent advancements in synthetic chemistry have led to more efficient methods for synthesizing CB004. Traditionally, the compound was prepared via nucleophilic aromatic substitution, but modern approaches now utilize microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve yield but also reduce reaction times, aligning with the principles of green chemistry.

In terms of applications, CB004 has shown promise in the development of kinase inhibitors and other enzyme-targeted therapies. Its ability to modulate protein-protein interactions makes it a valuable tool in precision medicine. Additionally, research into its use as a building block for agrochemicals has revealed potential as a fungicide or herbicide component, contributing to sustainable agricultural practices.

From a toxicological perspective, studies on CB004 have demonstrated moderate acute toxicity, with specific effects observed on liver and kidney function in experimental models. These findings underscore the importance of thorough safety assessments before its widespread use in therapeutic or agricultural contexts.

Looking ahead, ongoing research is exploring the potential of CB004 as a precursor for advanced materials such as polyamides and polyurethanes. Its ability to form stable covalent bonds under mild conditions makes it an attractive candidate for polymer synthesis.